Cas no 1246172-51-9 (2-Amino-1-[3,4-dihydro-2(1H)-isoquinolinyl]-1-propanone hydrochloride)

2-Amino-1-[3,4-dihydro-2(1H)-isoquinolinyl]-1-propanone hydrochloride is a synthetic organic compound featuring an isoquinoline scaffold, which is of interest in pharmaceutical and medicinal chemistry research. The molecule combines an amino ketone functional group with a tetrahydroisoquinoline core, making it a versatile intermediate for the development of bioactive compounds. Its hydrochloride salt form enhances stability and solubility, facilitating handling and formulation in laboratory settings. This compound may serve as a precursor in the synthesis of potential therapeutic agents, particularly those targeting neurological or cardiovascular pathways. Its structural features allow for further derivatization, offering flexibility in drug discovery applications.
2-Amino-1-[3,4-dihydro-2(1H)-isoquinolinyl]-1-propanone hydrochloride structure
1246172-51-9 structure
Product Name:2-Amino-1-[3,4-dihydro-2(1H)-isoquinolinyl]-1-propanone hydrochloride
CAS No:1246172-51-9
MF:C12H17ClN2O
MW:240.729182004929
CID:1073174
PubChem ID:47003230
Update Time:2025-06-09

2-Amino-1-[3,4-dihydro-2(1H)-isoquinolinyl]-1-propanone hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-1-[3,4-dihydro-2(1H)-isoquinolinyl]-1-propanone hydrochloride
    • EN300-64776
    • AKOS015847690
    • 2-Amino-1-(3,4-dihydroisoquinolin-2(1H)-yl)propan-1-one hydrochloride
    • 1246172-51-9
    • 2-amino-1-(1,2,3,4-tetrahydroisoquinolin-2-yl)propan-1-one hydrochloride
    • 2-amino-1-(3,4-dihydro-1H-isoquinolin-2-yl)propan-1-one;hydrochloride
    • CS-0276465
    • MDL: MFCD13562013
    • Inchi: 1S/C12H16N2O.ClH/c1-9(13)12(15)14-7-6-10-4-2-3-5-11(10)8-14;/h2-5,9H,6-8,13H2,1H3;1H
    • InChI Key: UAVAMSQTIQDUFK-UHFFFAOYSA-N
    • SMILES: Cl.O=C(C(C)N)N1CC2C=CC=CC=2CC1

Computed Properties

  • Exact Mass: 240.103
  • Monoisotopic Mass: 240.103
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 242
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.3A^2

2-Amino-1-[3,4-dihydro-2(1H)-isoquinolinyl]-1-propanone hydrochloride Security Information

2-Amino-1-[3,4-dihydro-2(1H)-isoquinolinyl]-1-propanone hydrochloride Pricemore >>

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Additional information on 2-Amino-1-[3,4-dihydro-2(1H)-isoquinolinyl]-1-propanone hydrochloride

Introduction to 2-Amino-1-[3,4-dihydro-2(1H)-isoquinolinyl]-1-propanone hydrochloride (CAS No. 1246172-51-9)

2-Amino-1-[3,4-dihydro-2(1H)-isoquinolinyl]-1-propanone hydrochloride is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its Chemical Abstracts Service (CAS) number 1246172-51-9, represents a class of molecules with potential applications in the development of novel therapeutic agents. Its structural framework, incorporating both amino and hydrochloride functional groups, alongside a 3,4-dihydro-2(1H)-isoquinolinyl moiety, positions it as a candidate for further exploration in drug discovery programs.

The 3,4-dihydro-2(1H)-isoquinolinyl segment of the molecule is particularly noteworthy due to its presence in various bioactive natural products and pharmacologically relevant scaffolds. Isoquinoline derivatives are well-documented for their role in modulating biological pathways, making this compound a promising candidate for further investigation. The amino-propanone core provides additional functional handles that can be modified to enhance binding affinity or metabolic stability, which are critical factors in drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of such compounds with biological targets with unprecedented accuracy. The structural features of 2-Amino-1-[3,4-dihydro-2(1H)-isoquinolinyl]-1-propanone hydrochloride suggest potential interactions with enzymes and receptors involved in cancer metabolism and inflammation. Preliminary studies have indicated that derivatives of this compound may exhibit inhibitory activity against key enzymes such as kinases and phosphodiesterases, which are often overexpressed in pathological conditions.

The synthesis of this compound involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. The hydrochloride salt form enhances the solubility of the molecule in aqueous systems, making it more amenable for formulation into pharmaceutical products. This aspect is particularly important for drug development, as poor solubility can significantly hinder bioavailability and therapeutic efficacy.

In the context of modern drug discovery, the integration of machine learning algorithms has revolutionized the process of identifying promising candidates from large chemical libraries. By leveraging datasets containing known bioactive compounds, computational models can predict the potential efficacy of new molecules like 2-Amino-1-[3,4-dihydro-2(1H)-isoquinolinyl]-1-propanone hydrochloride. These predictions are complemented by experimental validation, where structural analogs are synthesized and tested for biological activity.

The dihydroisoquinoline scaffold is known for its presence in several pharmacologically active alkaloids found in nature. For instance, papaverine and berberine are well-known examples where dihydroisoquinoline moieties contribute to their therapeutic effects. The structural similarity between these natural products and our target compound suggests that it may share similar mechanisms of action or possess unique properties that could be exploited for therapeutic benefit.

As research continues to uncover new biological pathways and targets, compounds like 2-Amino-1-[3,4-dihydro-2(1H)-isoquinolinyl]-1-propanone hydrochloride are positioned at the forefront of drug discovery efforts. The combination of traditional synthetic chemistry with cutting-edge computational methods provides a robust framework for exploring the full potential of this molecule. Future studies may focus on optimizing its chemical properties to improve pharmacokinetic profiles while maintaining or enhancing biological activity.

The development of novel therapeutics often involves iterative cycles of synthesis, characterization, and biological testing. Each iteration refines our understanding of the molecule's behavior and potential applications. For instance, modifications to the amino-propanone core could alter its interactions with biological targets or enhance its stability under physiological conditions. Such modifications are guided by both experimental data and computational predictions.

The pharmaceutical industry continues to invest heavily in innovative approaches to address unmet medical needs. Compounds like 2-Amino-1-[3,4-dihydro-2(1H)-isoquinolinyl]-1-propanone hydrochloride, with their unique structural features and predicted bioactivity, represent a testament to the ongoing quest for safer and more effective treatments. As our understanding of disease mechanisms evolves, so too does our ability to design molecules that precisely target these mechanisms.

In conclusion,2-Amino-1-[3,4-dihydro-2(1H)-isoquinolinyl]-1-propanone hydrochloride (CAS No. 1246172-51-9) stands as a promising candidate for further exploration in pharmaceutical research. Its structural complexity and functional diversity offer numerous opportunities for innovation in drug discovery. By combining traditional synthetic methods with advanced computational tools, this compound holds significant potential as a precursor to novel therapeutic agents that could address a wide range of diseases.

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